2-[(4-Benzylpiperazin-1-yl)methyl]-1H-benzimidazole

• CAS RN: 59037-71-7
• Molecular Formula: C19H22N4
• Molecular Weight: 306.4 g/mol
• IUPAC Name: 2-[(4-benzylpiperazin-1-yl)methyl]-1H-benzimidazole
• InChI: InChI=1S/C19H22N4/c1-2-6-16(7-3-1)14-22-10-12-23(13-11-22)15-19-20-17-8-4-5-9-18(17)21-19/h1-9H,10-15H2,(H,20,21)
• InChI Key: JQXOPXCCXHKEAM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)CC3=NC4=CC=CC=C4N3

Description

2-[(4-Benzylpiperazin-1-yl)methyl]-1H-benzimidazole is a useful research compound. Its molecular formula is C19H22N4 and its molecular weight is 306.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In the same manner as described in Reference Example 4, N-benzylpiperazine (20 g) and 2-chloromethylbenzimidazole (9.0 g) are reacted, and the crude crystal thus obtained is recrystallized from ethyl acetate to give 2-(4-benzyl-1-piperazinyl)methylbenzimidazole (13.8 g) as pale yellow needles, m.p. 195°-201° C.